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Compound of Interest

Compound Name: Styrene

cat. No.: B137428

An In-depth Technical Guide to Styrene

This guide provides a comprehensive overview of styrene, a crucial aromatic monomer in the
polymer industry. It is intended for researchers, scientists, and professionals in drug
development and materials science, offering detailed information on its chemical and physical
properties, industrial production, polymerization, and analytical methods.

Chemical Identity and Properties

Styrene, also known as ethenylbenzene, phenylethene, or vinylbenzene, is an organic
compound with the chemical formula CsHs.[1] It consists of a vinyl group attached to a benzene
ring.[1] The CAS Registry Number for styrene is 100-42-5.[2][3]

Physical and Chemical Properties

Styrene is a colorless, oily liquid that evaporates easily and has a sweet, aromatic odor at low
concentrations.[1] Key quantitative properties of styrene are summarized in Table 1.

Table 1: Physical and Chemical Properties of Styrene
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Property

Value

Molecular Formula

CsHs[2][3]

CAS Number 100-42-5[2][3]

Molar Mass 104.15 g/mol [1]
Appearance Colorless, oily liquid[1][2]
Density 0.909 g/cm? (at 20°C)[1][2]
Melting Point -30.6 °C[2]

Boiling Point 145 °C[1][2]

Solubility in Water

0.03% (at 20°C)[1]

Vapor Pressure

5 mmHg (at 20°C)[1]

Flash Point

31 °C[2]

Refractive Index (nD)

1.5469[1]

Spectroscopic Data

Spectroscopic data is essential for the identification and quantification of styrene.

Table 2: Spectroscopic Data for Styrene

Technique

Key Features

UV-Vis Spectroscopy

Strong absorption between 220 nm and 255 nm,

with a peak absorbance at 245 nm.[4]

IR Spectroscopy

Shows characteristic peaks for aromatic C-H
and C=C stretching, as well as vinyl group

vibrations.[4]

1H NMR Spectroscopy

Provides distinct signals for the vinyl protons

and the aromatic protons of the benzene ring.[5]
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Industrial Production of Styrene

The vast majority of styrene is produced industrially from ethylbenzene, which is synthesized
from the alkylation of benzene with ethylene.[3][6] The most common method for styrene
production is the catalytic dehydrogenation of ethylbenzene.[3][7]

Production Workflow

The industrial production of styrene is a multi-step process, often integrating the synthesis of
ethylbenzene. The general workflow is depicted below.
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Industrial Production of Styrene
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Caption: Workflow for the industrial production of styrene from benzene and ethylene.

Experimental Protocol: Dehydrogenation of
Ethylbenzene
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This section details the industrial-scale conversion of ethylbenzene to styrene.

Feed Preparation: High-purity ethylbenzene is vaporized and mixed with superheated steam
(up to 600-650°C).[3][6][7] The steam serves as a heat source and a diluent.[3]

Catalytic Dehydrogenation: The ethylbenzene and steam mixture is passed through a fixed-
bed reactor containing an iron(lll) oxide catalyst, often promoted with potassium.[3][6] The
reaction is endothermic and reversible.

Reaction Conditions: The reaction is typically carried out at temperatures between 550°C
and 650°C and under vacuum or at low pressure (1-2 atmospheres).[3]

Quenching and Separation: The hot effluent gas from the reactor is cooled. The condensed
mixture is then separated into vent gas, condensate, and crude styrene.[3]

Purification: The crude styrene is purified through a series of distillation columns to separate
it from unreacted ethylbenzene (which is recycled) and byproducts like benzene and toluene.
[7] A polymerization inhibitor is added to prevent the thermal polymerization of styrene
during distillation.[6]

Polymerization of Styrene

Styrene is the monomer precursor to polystyrene, a widely used plastic. The polymerization is

typically a free-radical addition polymerization.[2][9]

Mechanism of Free-Radical Polymerization

The free-radical polymerization of styrene proceeds in three main steps: initiation, propagation,

and termination.[9][10] An initiator, such as benzoyl peroxide, is used to start the reaction.[2]
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Free-Radical Polymerization of Styrene
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Caption: The three stages of free-radical polymerization of styrene.
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Experimental Protocol: Laboratory Scale Polystyrene
Synthesis

This protocol describes a typical laboratory procedure for the free-radical polymerization of
styrene.

e Monomer Purification: Styrene monomer is washed with an aqueous sodium hydroxide
solution to remove the inhibitor (such as 4-tert-butylcatechol), then washed with distilled
water, dried over a suitable drying agent (e.g., anhydrous calcium chloride), and distilled
under reduced pressure.

« Initiator Addition: A specific amount of an initiator, such as benzoyl peroxide (e.g., 200 mg), is
dissolved in the purified styrene monomer.[2]

o Polymerization: The mixture is heated in a reaction vessel (e.g., a sealed tube or a flask with
a condenser) in a water or oil bath at a controlled temperature (e.g., 80-90°C).[2] The
reaction is allowed to proceed for several hours. The viscosity of the solution will increase as
polymerization occurs.[2]

 [solation of Polystyrene: The resulting viscous solution is cooled. The polymer can be
precipitated by pouring the solution into a non-solvent, such as methanol.

 Purification and Drying: The precipitated polystyrene is collected by filtration, washed with
the non-solvent to remove any unreacted monomer and initiator, and then dried in a vacuum
oven at a moderate temperature.

Analytical Methods

Gas chromatography (GC) is a standard and effective method for determining the purity of
styrene and for quantifying residual styrene monomer in various samples.[11]

Experimental Protocol: Analysis of Styrene by Gas
Chromatography

This protocol outlines a general procedure for the analysis of styrene using capillary gas
chromatography.[12]
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e Sample Preparation:

o An internal standard (e.g., n-heptane) is added to a known mass of the styrene sample.
[12]

o For calibration, a mixture is prepared with a known high purity of styrene and the
expected impurities at their approximate concentrations.[12]

 Instrumentation: A gas chromatograph equipped with a capillary column and a flame
ionization detector (FID) is used.[11]

e Chromatographic Conditions:

[¢]

Column: A suitable capillary column (e.g., one with a non-polar stationary phase).

[¢]

Carrier Gas: Helium or nitrogen.

[e]

Temperatures: The injector, detector, and oven temperatures are optimized to achieve
good separation of styrene from its impurities.

[e]

Injection: A small volume (e.g., 1-2 pL) of the prepared sample is injected into the gas
chromatograph.[13]

o Data Analysis:
o The peak areas of the impurities and the internal standard are measured.

o The concentration of each impurity is calculated based on its response factor relative to
the internal standard.[12]

o The purity of styrene is determined by subtracting the sum of the concentrations of all
impurities from 100%.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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